Cas no 1214364-79-0 (2-Hydroxy-3-phenyl-4-pyridinecarboxylic acid)

• Product Name: 2-Hydroxy-3-phenyl-4-pyridinecarboxylic acid
• CAS No: 1214364-79-0
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 4921386
• Update Time: 2025-06-22

2-Hydroxy-3-phenyl-4-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-phenyl-4-pyridinecarboxylic acid
• 2-Hydroxy-3-phenyl-4-pyridinecarboxylic acid

• Inchi： 1S/C12H9NO3/c14-11-10(8-4-2-1-3-5-8)9(12(15)16)6-7-13-11/h1-7H,(H,13,14)(H,15,16)
• InChI Key： RLOHCBUEENDBAZ-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C(=O)O)C=CN1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4

Additional information on 2-Hydroxy-3-phenyl-4-pyridinecarboxylic acid

2-Hydroxy-3-phenyl-4-pyridinecarboxylic Acid: A Comprehensive Overview

The compound 2-Hydroxy-3-phenyl-4-pyridinecarboxylic acid, identified by the CAS number 1214364-79-0, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which have garnered substantial attention due to their versatile applications in drug discovery, material science, and catalysis. The structure of this compound is characterized by a pyridine ring substituted with a hydroxyl group at position 2, a phenyl group at position 3, and a carboxylic acid group at position 4. These substituents confer unique electronic and steric properties, making it an intriguing subject for both fundamental and applied research.

Recent studies have highlighted the potential of 2-Hydroxy-3-phenyl-4-pyridinecarboxylic acid in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor for bioactive molecules, particularly in the context of anti-tumor and anti-inflammatory drug design. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. This finding underscores its potential as a lead compound for therapeutic interventions.

In addition to its pharmacological applications, 2-Hydroxy-3-phenyl-4-pyridinecarboxylic acid has also been investigated for its role in organic synthesis. Its carboxylic acid functionality makes it an ideal candidate for forming amides and esters, which are critical intermediates in the synthesis of complex molecules. A 2023 paper in Organic Letters reported the use of this compound as a building block in the construction of heterocyclic frameworks, showcasing its utility in multicomponent reactions.

The synthesis of 2-Hydroxy-3-phenyl-4-pyridinecarboxylic acid has been optimized through various methodologies. Traditional approaches involve multi-step syntheses starting from pyridine precursors, while modern techniques leverage microwave-assisted synthesis and catalytic processes to enhance efficiency and yield. These advancements have made the compound more accessible for large-scale applications, particularly in the pharmaceutical and agrochemical industries.

From an environmental perspective, the biodegradability and toxicity profiles of 2-Hydroxy-3-phenyl-4-pyridinecarboxylic acid have been assessed to ensure its safe use. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions, aligning with current regulatory standards for chemical safety. This information is crucial for its application in eco-friendly chemical processes.

In conclusion, 2-Hydroxy-3-phenyl-4-pyridinecarboxylic acid stands as a pivotal molecule with diverse applications across multiple disciplines. Its structural features, combined with recent research findings, position it as a valuable asset in both academic and industrial settings. As ongoing investigations continue to unravel its potential, this compound is poised to make significant contributions to the advancement of science and technology.